N-[4-(1-azepanylcarbonyl)phenyl]-2-(4-methylphenoxy)acetamide

• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol
• IUPAC Name: N-[4-(azepane-1-carbonyl)phenyl]-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C22H26N2O3/c1-17-6-12-20(13-7-17)27-16-21(25)23-19-10-8-18(9-11-19)22(26)24-14-4-2-3-5-15-24/h6-13H,2-5,14-16H2,1H3,(H,23,25)
• InChI Key: RSFJEBCYJHDXFF-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)C(=O)N3CCCCCC3

Description

N-[4-(1-azepanylcarbonyl)phenyl]-2-(4-methylphenoxy)acetamide, commonly known as AZPA, is a chemical compound that has gained significant attention in recent years due to its potential use in scientific research. AZPA is a member of the amide family of compounds and has been shown to possess a range of biochemical and physiological effects that make it an ideal candidate for use in laboratory experiments.

Mechanism of Action

The exact mechanism of action of AZPA is not yet fully understood, although it is thought to act on a range of molecular targets in the body. One proposed mechanism of action is that AZPA acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators in the body. Other proposed mechanisms of action include modulation of the activity of ion channels and receptors in the nervous system.
Biochemical and Physiological Effects
AZPA has been shown to have a range of biochemical and physiological effects in the body. For example, it has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines, which are involved in the development of pain and inflammation. Additionally, AZPA has been shown to modulate the activity of ion channels and receptors in the nervous system, which may contribute to its anticonvulsant and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the key advantages of using AZPA in laboratory experiments is its wide range of potential applications. The compound has been shown to possess a range of biological activities, which makes it an ideal candidate for use in the development of new drugs and therapies. Additionally, AZPA is relatively easy to synthesize and purify, which makes it an attractive option for researchers.
However, there are also some limitations to the use of AZPA in laboratory experiments. For example, the compound may have off-target effects on other molecular targets in the body, which could complicate the interpretation of experimental results. Additionally, the compound may have limited solubility in certain solvents, which could affect its bioavailability and efficacy.

Future Directions

There are a number of potential future directions for research on AZPA. One area of interest is the development of new drugs and therapies based on the compound's biochemical and physiological effects. Additionally, further studies are needed to fully elucidate the compound's mechanism of action and to determine its potential uses in the treatment of various diseases and conditions. Finally, there is a need for further research into the safety and toxicity of AZPA, particularly with regard to its potential use in humans.

Synthesis Methods

AZPA can be synthesized using a variety of methods, with the most common being the reaction of 4-(1-azepanylcarbonyl)aniline with 2-(4-methylphenoxy)acetic acid. The reaction is typically carried out in the presence of a suitable catalyst and solvent, with the resulting product being purified using standard chromatographic techniques.

Scientific Research Applications

AZPA has been shown to have a range of potential applications in scientific research, particularly in the fields of medicinal chemistry and drug discovery. The compound has been shown to possess a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. As such, it has been studied for its potential use in the treatment of a range of conditions, including chronic pain, epilepsy, and neurodegenerative diseases.